Cas no 2034582-46-0 (6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine
• CAS No: 2034582-46-0
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 5353520
• Update Time: 2025-06-16

6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone
• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(furan-3-yl)methanone
• 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

• Inchi： 1S/C15H18N4O3/c1-18(2)13-3-4-14(17-16-13)22-12-5-7-19(9-12)15(20)11-6-8-21-10-11/h3-4,6,8,10,12H,5,7,9H2,1-2H3
• InChI Key： CPHBJLUFMNJIBG-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N=N1)N(C)C)C1CN(C(C2=COC=C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 1
• Topological Polar Surface Area: 71.7

Additional information on 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

Comprehensive Overview of 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine (CAS No. 2034582-46-0)

The compound 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine (CAS No. 2034582-46-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate pyrrolidine and pyridazine core, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its furan-3-carbonyl moiety, which may contribute to enhanced binding affinity and selectivity in therapeutic contexts.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine and cancer research. The structural features of 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine align with these trends, as its heterocyclic scaffold is often associated with drug-like properties. This has led to increased searches for "pyridazine derivatives in drug discovery" and "furan-based bioactive compounds" across scientific databases and AI-driven platforms.

One of the key advantages of this compound lies in its N,N-dimethylamine group, which can improve solubility and pharmacokinetic profiles. Such characteristics are critical for oral bioavailability, a hot topic in pharmaceutical development. Additionally, the pyrrolidin-3-yloxy linker provides conformational flexibility, enabling interactions with diverse enzyme targets. These attributes make it a promising candidate for further exploration in central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are widely discussed in forums focusing on green chemistry and sustainable synthesis, reflecting the growing emphasis on environmentally friendly practices. Researchers frequently inquire about "optimized routes for pyrrolidine derivatives" and "scalable production of pyridazine amines," highlighting the compound's relevance in industrial applications.

From a mechanistic perspective, preliminary studies suggest that this compound may interact with G-protein-coupled receptors (GPCRs) or protein kinases, both of which are pivotal in cell signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The furan ring in its structure is also noteworthy, as furan-containing compounds are increasingly studied for their antioxidant and anti-inflammatory properties.

In conclusion, 6-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine (CAS No. 2034582-46-0) represents a compelling area of research with broad implications for therapeutic development. Its structural complexity and potential bioactivity make it a subject of ongoing investigation, particularly in the context of drug design and molecular pharmacology. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to the next generation of biologically active agents.